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Compound of Interest

Compound Name: Deapi-platycodin D3

Cat. No.: B2398834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Deapi-platycodin D3 is a triterpenoid saponin isolated from the roots of Platycodon

grandiflorum, a plant with a long history of use in traditional Asian medicine. As a member of

the platycoside family, Deapi-platycodin D3 has garnered scientific interest for its potential

therapeutic applications. This technical guide provides a comprehensive overview of the

pharmacological profile of Deapi-platycodin D3, with a focus on its anti-inflammatory,

mucoregulatory, neuroprotective, and anti-cancer properties. This document summarizes key

quantitative data, details experimental methodologies, and visualizes relevant signaling

pathways to facilitate further research and drug development efforts.

Physicochemical Properties
Property Value Reference

Chemical Formula C₅₈H₉₄O₂₉ [1]

Molecular Weight 1255.36 g/mol [1]

CAS Number 67884-05-3 [1]

Class Triterpenoid Saponin [2]

Source
Roots of Platycodon

grandiflorum
[2]
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Pharmacological Activities
Anti-inflammatory Activity
Deapi-platycodin D3 and its structural analog Platycodin D3 have demonstrated significant

anti-inflammatory effects. These effects are primarily mediated through the modulation of key

inflammatory pathways, including the MAPK and NF-κB signaling cascades.

Quantitative Data on Anti-inflammatory Effects of Platycodin D3
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Assay
Cell
Line/Model

Inducer
Effect of
Platycodin
D3

IC₅₀/Concen
tration

Reference

Nitric Oxide

(NO)

Production

RAW 264.7

Macrophages
LPS + IFN-γ Inhibition ~55 µM [3]

Eotaxin

Secretion

Ovalbumin-

induced

Asthma Mice

(BALF)

Ovalbumin Reduction
20, 40, 80

mg/kg
[4]

IL-4

Secretion

Ovalbumin-

induced

Asthma Mice

(BALF)

Ovalbumin Reduction
20, 40, 80

mg/kg
[4]

IL-5

Secretion

Ovalbumin-

induced

Asthma Mice

(BALF)

Ovalbumin Reduction
20, 40, 80

mg/kg
[4]

IL-13

Secretion

Ovalbumin-

induced

Asthma Mice

(BALF)

Ovalbumin Reduction
20, 40, 80

mg/kg
[4]

IFN-γ

Secretion

Ovalbumin-

induced

Asthma Mice

(BALF)

Ovalbumin Reduction
20, 40, 80

mg/kg
[4]

Serum OVA-

specific IgE

Ovalbumin-

induced

Asthma Mice

Ovalbumin Reduction
20, 40, 80

mg/kg
[4]

TNF-α

Secretion

RAW 264.7

Macrophages
LPS + IFN-γ Stimulation

Not

Applicable
[3]
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Signaling Pathway: Platycodin D3 in Inflammation
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Caption: Platycodin D3 inhibits the MAPK and NF-κB signaling pathways.

Mucin Regulation
Deapi-platycodin D3 exhibits a dual regulatory effect on airway mucin, specifically MUC5AC.

It inhibits the production of MUC5AC while simultaneously stimulating its secretion. This

suggests a potential role in clearing excess mucus from the airways.

Quantitative Data on MUC5AC Regulation by Deapi-platycodin D3

Assay Cell Line Inducer
Effect of
Deapi-
platycodin D3

Concentration

MUC5AC

Production
NCI-H292 PMA Inhibition Not specified

MUC5AC

Secretion
NCI-H292 PMA Stimulation Not specified

Experimental Workflow: MUC5AC Regulation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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